5-Bromo-3-ethylsulfanylpyridin-2-amine

• IUPAC Name: 5-bromo-3-ethylsulfanylpyridin-2-amine
• InChI: InChI=1S/C7H9BrN2S/c1-2-11-6-3-5(8)4-10-7(6)9/h3-4H,2H2,1H3,(H2,9,10)
• InChI Key: JGRYYQUDQXYECC-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=C(N=CC(=C1)Br)N
• Molecular Formula: C7H9BrN2S
• Molecular Weight: 233.13 g/mol

Description

5-Bromo-3-ethylsulfanylpyridin-2-amine is a pyridine derivative characterized by a bromine atom at position 5, an ethylsulfanyl (-S-CH₂CH₃) group at position 3, and an amine (-NH₂) group at position 2. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. Its synthesis, as described in a European patent, involves reacting 5-bromo-3-ethylsulfanyl-pyridine-2-carbonyl chloride with N,N-dimethylpyridin-4-amine under controlled conditions .

Comparison with Similar Compounds

Key Observations:

• Substituent Diversity : The ethylsulfanyl group in the target compound distinguishes it from methoxy (polar), trifluoromethyl (electron-withdrawing), and ethynyl (π-conjugated) substituents in analogs.
• Synthetic Routes: Suzuki cross-coupling (for aryl derivatives ), Sonogashira coupling (for ethynyl groups ), and sulfonylation are common methods, while the target compound employs acyl chloride coupling .